![molecular formula C17H10Cl3NO2S2 B4711350 3-benzyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one](/img/structure/B4711350.png)
3-benzyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one
Overview
Description
3-benzyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one is a compound that belongs to the thiazolidinone family. This compound is known for its potential applications in scientific research due to its unique chemical properties.
Mechanism of Action
The mechanism of action of 3-benzyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one is not fully understood. However, it is believed that this compound exerts its biological effects by modulating various signaling pathways involved in oxidative stress, inflammation, and cancer progression.
Biochemical and Physiological Effects:
This compound has been shown to exhibit significant biochemical and physiological effects. This compound has been shown to possess potent antioxidant activity, which helps to protect cells from oxidative damage. It has also been shown to possess anti-inflammatory activity, which helps to reduce inflammation and associated tissue damage. Additionally, this compound has been shown to exhibit antimicrobial activity against various bacterial and fungal strains.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 3-benzyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one in lab experiments is its unique chemical properties. This compound possesses a thiazolidinone ring structure, which makes it a suitable candidate for various biological assays. Additionally, this compound is readily available and can be synthesized in good yield. However, one of the limitations of using this compound is its limited solubility in water, which may affect its bioavailability in certain assays.
Future Directions
There are several future directions for research on 3-benzyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one. One of the potential areas of research is the development of novel derivatives of this compound with enhanced biological activity. Another area of research is the elucidation of the molecular mechanism of action of this compound. Additionally, further studies are needed to evaluate the in vivo efficacy and safety of this compound in animal models.
Scientific Research Applications
3-benzyl-2-thioxo-5-(2,4,6-trichloro-3-hydroxybenzylidene)-1,3-thiazolidin-4-one has been extensively studied for its potential applications in scientific research. This compound has been shown to possess significant antioxidant, anti-inflammatory, and antimicrobial properties. It has also been shown to exhibit potential anticancer activity against various cancer cell lines.
properties
IUPAC Name |
(5E)-3-benzyl-2-sulfanylidene-5-[(2,4,6-trichloro-3-hydroxyphenyl)methylidene]-1,3-thiazolidin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H10Cl3NO2S2/c18-11-7-12(19)15(22)14(20)10(11)6-13-16(23)21(17(24)25-13)8-9-4-2-1-3-5-9/h1-7,22H,8H2/b13-6+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOXDRGCURUGCDJ-AWNIVKPZSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C(=O)C(=CC3=C(C(=C(C=C3Cl)Cl)O)Cl)SC2=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)CN2C(=O)/C(=C\C3=C(C(=C(C=C3Cl)Cl)O)Cl)/SC2=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H10Cl3NO2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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